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molecular formula C13H9FO2 B1330021 4-Fluoro-3-phenoxybenzaldehyde CAS No. 68359-57-9

4-Fluoro-3-phenoxybenzaldehyde

Cat. No. B1330021
CAS RN: 68359-57-9
M. Wt: 216.21 g/mol
InChI Key: JDICMOLUAHZVDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06770463B2

Procedure details

After dissolving sodium metal (0.41 g, 17.8 g-atom) in ethanol (25 ml), nitropropane (1.65 g) and 4-(bromomethyl)-1-fluoro-2-phenoxybenzene (5.00 g) are added and the mixture stirred for 3.5 h. The reaction was filtered and concentrated in vacuo. The residue is taken up in ether and washed with water (10 ml). The organic layer is dried over anhydrous sodium sulfate and concentrated in vacuo. The residue is chromatographed on silica gel eluting with ether:hexane (10:90) to afford the title compound as a colorless liquid which is characterized by 1HNMR spectral analyses.
Name
sodium
Quantity
0.41 g
Type
reactant
Reaction Step One
Name
nitropropane
Quantity
1.65 g
Type
reactant
Reaction Step One
Name
4-(bromomethyl)-1-fluoro-2-phenoxybenzene
Quantity
5 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
25 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[Na].[N+](CCC)([O-])=[O:3].Br[CH2:9][C:10]1[CH:15]=[CH:14][C:13]([F:16])=[C:12]([O:17][C:18]2[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=2)[CH:11]=1>C(O)C>[F:16][C:13]1[CH:14]=[CH:15][C:10]([CH:9]=[O:3])=[CH:11][C:12]=1[O:17][C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1 |^1:0|

Inputs

Step One
Name
sodium
Quantity
0.41 g
Type
reactant
Smiles
[Na]
Name
nitropropane
Quantity
1.65 g
Type
reactant
Smiles
[N+](=O)([O-])CCC
Name
4-(bromomethyl)-1-fluoro-2-phenoxybenzene
Quantity
5 g
Type
reactant
Smiles
BrCC1=CC(=C(C=C1)F)OC1=CC=CC=C1
Name
ethanol
Quantity
25 mL
Type
solvent
Smiles
C(C)O

Conditions

Stirring
Type
CUSTOM
Details
the mixture stirred for 3.5 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
are added
FILTRATION
Type
FILTRATION
Details
The reaction was filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
WASH
Type
WASH
Details
washed with water (10 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer is dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue is chromatographed on silica gel eluting with ether:hexane (10:90)

Outcomes

Product
Details
Reaction Time
 3.5 h
Name
title compound
Type
product
Smiles
FC1=C(C=C(C=O)C=C1)OC1=CC=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.